3-methoxy-1-methyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H21N5O3/c1-19-10-13(15(18-19)22-2)14(21)17-11-7-16-20(8-11)9-12-5-3-4-6-23-12/h7-8,10,12H,3-6,9H2,1-2H3,(H,17,21)
• InChI Key: FLZTXONYJOEGNR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CN(N=C2)CC3CCCCO3
• Molecular Formula: C15H21N5O3
• Molecular Weight: 319.36 g/mol

Description

3-methoxy-1-methyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C15H21N5O3 and its molecular weight is 319.365. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Synthesis and Structural Analysis : Research has focused on the synthesis and structural characterization of pyrazole derivatives, exploring their potential in various scientific applications. One study detailed the synthesis, characterization, and cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, highlighting their potential in biomedical research, especially concerning their interaction with cancer cells (Hassan, Hafez, & Osman, 2014).

Crystal Structure and Molecular Interactions : Another aspect of research involves the X-ray crystal structure analysis of pyrazole derivatives. Studies have been conducted to understand their crystal structure, which helps in determining the conformation, molecular interactions, and stability of these compounds, crucial for their potential applications in materials science and pharmaceutical research (Kumara et al., 2018).

Applications in Scientific Research

Cytotoxic Activity : The cytotoxic properties of pyrazole derivatives against various cancer cell lines have been a significant area of research. These studies aim to evaluate the potential therapeutic applications of these compounds in cancer treatment. The structural modification of pyrazole compounds has been shown to affect their cytotoxic activity, offering insights into the design of new anticancer agents (Hassan, Hafez, & Osman, 2014).

Herbicidal Activity : Some pyrazole derivatives have been synthesized and tested for their herbicidal activity, showing promise as potential agrochemicals. The effectiveness of these compounds against various weeds and their safety towards crops have been evaluated, highlighting the role of chemical synthesis in developing more efficient and environmentally friendly herbicides (Ohno et al., 2004).